3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole

• IUPAC Name: 3-nitro-1-(oxolan-2-ylmethyl)pyrazole
• InChI: InChI=1S/C8H11N3O3/c12-11(13)8-3-4-10(9-8)6-7-2-1-5-14-7/h3-4,7H,1-2,5-6H2
• InChI Key: SMZUCBGIUVTXMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=CC(=N2)[N+](=O)[O-]
• Molecular Formula: C8H11N3O3
• Molecular Weight: 197.19 g/mol

Description

3-Nitro-1-(oxolan-2-ylmethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research. It is a pyrazole derivative that has been synthesized and studied for its potential use in medicinal chemistry. This compound has shown promising results in various studies, indicating its potential as a therapeutic agent for various diseases.

Scientific Research Applications

Energetic Materials Development

A novel family of energetic compounds, including nitropyrazoles bearing trinitromethyl moieties, has been designed, showcasing remarkably high densities and promising energetic performances. These compounds possess positive oxygen balances, making them suitable as environmentally benign energetic materials. Their high-energy densities and positive heats of formation indicate their potential in applications requiring high-performance explosives or propellants (Dalinger et al., 2015).

Chemical Synthesis and Reactivity

Research into the synthesis and reactivity of pyrazole derivatives, including the introduction of nitro and amino groups into pyrazole compounds, reveals their structural and energetic properties. For example, the amination of nitroazoles has been extensively studied, highlighting the influence of amino substituents on the compounds' density, stability, heat of formation, and detonation performance. These studies provide insights into the potential of nitroazole derivatives in the design of next-generation energetic materials (Zhao et al., 2014).

Advanced Energetic Molecules

An advanced molecule integrating various heterocyclic skeletons, including pyrazole, has been developed, demonstrating energy levels approaching those of widely used explosives while offering superior safety features. This research underlines the potential of incorporating pyrazole derivatives into the development of high explosives with balanced energy and safety properties (Yan et al., 2022).

Molecular Magnetism and Coordination Chemistry

The synthesis of complexes involving pyrazole derivatives, such as self-assembled meso-helicates of trinuclear nickel(II)-radical complexes with pyrazolate bridges, showcases the multifaceted applications of these compounds beyond energetic materials. These complexes exhibit antiferromagnetic couplings, opening avenues for research into molecular magnetism and coordination chemistry (Yamada et al., 2006).